2-chloro-N-(4-iodophenyl)pyridine-3-carboxamide
Overview
Description
2-chloro-N-(4-iodophenyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C12H8ClIN2O and its molecular weight is 358.56 g/mol. The purity is usually 95%.
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Scientific Research Applications
Improvement in Synthesis Techniques
- The synthesis of related compounds, such as 2-chloro-N-(2-chloro-4-methylpyridin-3-yl)pyridine-3-carboxamide, has been improved by optimizing reaction conditions, which might inform similar approaches for the synthesis of 2-chloro-N-(4-iodophenyl)pyridine-3-carboxamide (Song, 2007).
Pharmacological Activities
- Studies on derivatives of pyridine carboxamides, such as the evaluation of Schiff’s bases and 2-azetidinones, have revealed potential antidepressant and nootropic activities, indicating the possible pharmacological significance of this compound in these domains (Thomas et al., 2016).
Antimicrobial Activity
- Novel 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-carboxamides have shown significant antibacterial and antifungal activities, suggesting similar potential for this compound (Zhuravel et al., 2005).
Structure and Conformation Studies
- Studies on substituted pyridine carboxamides have explored unconventional hydrogen bonding and π-stacking, which can be crucial for understanding the molecular interactions of this compound (Wilson & Munro, 2010).
Ligand Flexibility
- Research into the synthesis and structure of copper(II) complexes with pyridine 2-carboxamide derivatives highlights the importance of ligand flexibility, which could be relevant for this compound in forming metal complexes (Rowland et al., 2001).
Mechanism of Action
Target of Action
It is known that chloropyridine derivatives are used as intermediates in many chemical reactions . They play a crucial role in the development of pharmaceuticals, agrochemicals, and metal complexes .
Mode of Action
For instance, they can participate in a process known as “phosphonium salt installation”, which involves the installation of heterocyclic phosphines at the 4-position of pyridine as phosphonium salts and then replacing them with halide nucleophiles .
Biochemical Pathways
It is known that chloropyridine derivatives can be used to selectively halogenate the c–h precursors of pyridine c–h ligands . This suggests that they may affect pathways involving these ligands.
Result of Action
It is known that chloropyridine derivatives can be used in the synthesis of various compounds, suggesting that they may have diverse effects depending on the specific reactions they are involved in .
Action Environment
It is known that the reactivity of 2- and 3-substituted pyridines is different from that of the parent molecule due to steric interactions that take place during the breaking of the c–p bond .
Properties
IUPAC Name |
2-chloro-N-(4-iodophenyl)pyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClIN2O/c13-11-10(2-1-7-15-11)12(17)16-9-5-3-8(14)4-6-9/h1-7H,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMINNOTWFDOGHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Cl)C(=O)NC2=CC=C(C=C2)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClIN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50405344 | |
Record name | 2-chloro-N-(4-iodophenyl)pyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50405344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57841-58-4 | |
Record name | 2-chloro-N-(4-iodophenyl)pyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50405344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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